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Compound of Interest

Compound Name: 2,5-Diethoxyaniline

Cat. No.: B165579 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides detailed, step-by-step

procedures for the proper disposal of 2,5-diethoxyaniline, a primary aromatic amine.

Adherence to these guidelines is essential to maintain a safe laboratory environment and

comply with regulatory standards.

Essential Safety and Hazard Information
2,5-Diethoxyaniline is a solid substance that presents several hazards. It is harmful if

swallowed, in contact with skin, or if inhaled.[1] It can also cause skin and serious eye irritation.

[2] Due to its hazardous nature, it is crucial to handle this chemical with appropriate personal

protective equipment (PPE) and to have a clear plan for its disposal from the moment it is

acquired.

Physical and Chemical Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b165579?utm_src=pdf-interest
https://www.benchchem.com/product/b165579?utm_src=pdf-body
https://www.benchchem.com/product/b165579?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB6714268_EN.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/524220
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 94-85-9

Molecular Formula (C₂H₅O)₂C₆H₃NH₂

Molecular Weight 181.23 g/mol [2]

Appearance
White to light yellow to light red powder to

crystal

Melting Point 83.0 to 87.0 °C

GHS Hazard Classification

Hazard Class Category

Acute Toxicity, Oral Harmful

Acute Toxicity, Dermal Harmful

Acute Toxicity, Inhalation Harmful

Skin Irritation Causes skin irritation

Eye Irritation Causes serious eye irritation

Specific Target Organ Toxicity May cause respiratory irritation[2]

Personal Protective Equipment (PPE)
When handling 2,5-diethoxyaniline, especially during disposal procedures, the following PPE

is mandatory:

Eye Protection: Safety glasses with side-shields or chemical safety goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected

before use and disposed of properly after.

Skin and Body Protection: A laboratory coat or other protective clothing to prevent skin

contact.
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Respiratory Protection: In case of insufficient ventilation or the generation of dust, a NIOSH-

approved respirator for organic vapors and particulates is recommended.

Spill Management and Cleanup
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Spill Cleanup Protocol:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel

and ensure the area is well-ventilated.

Control Ignition Sources: Remove all sources of ignition from the spill area.

Contain the Spill: For solid spills, carefully sweep up the material to avoid creating dust. Use

a dustpan and brush or a vacuum with a HEPA filter. For liquid spills, use an inert absorbent

material like vermiculite, dry sand, or earth.

Collect and Containerize: Place the spilled material and any contaminated absorbent into a

suitable, labeled, and sealed container for hazardous waste disposal.

Decontaminate the Area: Wash the spill area thoroughly with soap and water.

Dispose of Waste: All contaminated materials, including PPE, must be disposed of as

hazardous waste according to the procedures outlined below.

Spill Response Decision Workflow

Caption: Decision workflow for responding to a 2,5-diethoxyaniline spill.

Proper Disposal Procedures
The proper disposal of 2,5-diethoxyaniline and its contaminated waste is a critical step in the

chemical's lifecycle. Improper disposal can lead to environmental harm and regulatory non-

compliance.

Step-by-Step Disposal Protocol:
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Waste Identification and Segregation:

Unused or expired 2,5-diethoxyaniline should be kept in its original or a compatible, well-

labeled container.

Do not mix 2,5-diethoxyaniline waste with other chemical waste streams unless

specifically instructed to do so by your institution's environmental health and safety (EHS)

office.

Contaminated materials such as gloves, absorbent pads, and glassware should be

collected separately in a designated, labeled hazardous waste container.

Waste Containerization:

Use only approved hazardous waste containers that are in good condition and have a

secure lid.

Label the container clearly with "Hazardous Waste" and the full chemical name: "2,5-
Diethoxyaniline". Include the date of waste accumulation.

Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area,

away from incompatible materials such as strong oxidizing agents and acids.

The storage area should be cool and dry.

Arranging for Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal company to

arrange for pickup and disposal.

Provide them with accurate information about the waste, including its composition and

quantity.

It is recommended to offer surplus and non-recyclable solutions to a licensed disposal

company.[3]
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Recommended Disposal Method:

The preferred method of disposal for 2,5-diethoxyaniline is incineration in a chemical

incinerator equipped with an afterburner and scrubber.[3] This should be performed by a

licensed and qualified facility.

Alternatively, the material may be dissolved or mixed with a combustible solvent before

incineration.[3]

Landfill disposal may be an option in some jurisdictions, but only in a landfill specifically

licensed to accept chemical and pharmaceutical wastes.[4] Always consult with your EHS

office and local regulations.

Disposal Workflow
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Laboratory Procedures

Disposal Process

Generate 2,5-Diethoxyaniline Waste
(Unused chemical, contaminated items)

Segregate Waste into a
Labeled, Approved Container

Store Waste in a Designated
Secure Area

Contact EHS or Licensed
Waste Disposal Company

Schedule Waste Pickup

Transport to a Licensed
Disposal Facility

Final Disposal
(e.g., Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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